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Compound of Interest

Compound Name:
(2S)-4-Methyl-2-

(methylamino)pentan-1-ol

CAS No.: 10203-89-1

Cat. No.: B3045120

Get Quote

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from safety data of structurally related

compounds and is intended for informational purposes for laboratory research and

development. It is not a certified Safety Data Sheet (SDS) for N-Methyl-L-leucinol. Users

should exercise caution and consult with a qualified safety professional before handling this

compound.

Introduction: Understanding N-Methyl-L-leucinol
N-Methyl-L-leucinol, a chiral amino alcohol, is a valuable building block in medicinal chemistry

and drug discovery. Its structural similarity to the amino acid L-leucine, with the addition of a

methyl group on the amine and the reduction of the carboxylic acid to an alcohol, imparts

unique properties that are leveraged in the synthesis of novel therapeutic agents. The

incorporation of the N-methyl group can enhance a molecule's metabolic stability and

membrane permeability, making it a desirable feature in drug design.
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This guide provides a comprehensive overview of the potential hazards and safe handling

practices for N-Methyl-L-leucinol, synthesized from available data on closely related

compounds, primarily L-Leucinol and N-Methyl-L-leucine. The causality behind the

recommended safety protocols is explained to ensure a thorough understanding of the

associated risks.

Physicochemical Properties and Inferred Hazard
Profile
Due to the absence of a specific Safety Data Sheet for N-Methyl-L-leucinol, the following

properties and hazard classifications are extrapolated from its structural analogues.

Property Inferred Value/Information Source (Analogue)

Molecular Formula C7H17NO -

Molecular Weight 131.22 g/mol -

Appearance Likely a solid or viscous liquid. L-Leucinol, N-Methyl-L-leucine

Boiling Point

No data available. Expected to

be similar to or slightly higher

than L-Leucinol (~226 °C).

L-Leucinol

Solubility
Expected to be soluble in

water and organic solvents.[1]
N-Methyl-L-leucine

Stability
Likely stable under standard

laboratory conditions.
L-Leucinol, N-Methyl-L-leucine

Inferred Hazard Classification:

Based on the data for L-Leucinol, N-Methyl-L-leucinol should be treated as a substance that is:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation/damage.
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May cause respiratory irritation.

Hazard Identification and Risk Mitigation
The primary hazards associated with N-Methyl-L-leucinol are anticipated to be similar to those

of L-Leucinol, which include irritation to the skin, eyes, and respiratory tract. The presence of

the amino alcohol functional group suggests that it may be corrosive.

Experimental Workflow for Risk Assessment
Caption: A logical workflow for assessing and mitigating risks associated with N-Methyl-L-

leucinol.

Safe Handling and Storage Protocols
Given the inferred hazards, stringent adherence to the following protocols is essential to ensure

personnel safety.

Engineering Controls
All work with N-Methyl-L-leucinol should be conducted in a certified chemical fume hood to

minimize the risk of inhalation. A safety shower and eyewash station must be readily

accessible.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. The following diagram outlines the decision-making

process for PPE selection.

Caption: A visual guide to selecting the appropriate Personal Protective Equipment.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust or vapors.

Wash hands thoroughly after handling.
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Keep away from heat, sparks, and open flames.

Use only in a well-ventilated area, preferably a fume hood.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Emergency Response Decision Tree
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Exposure to
N-Methyl-L-leucinol Occurs

Assess the situation.
Is the person conscious?

Move to fresh air.
Provide oxygen if needed.

Inhalation

Remove contaminated clothing.
Wash skin with soap and water.

Skin Contact

Flush eyes with water for 15 mins.

Eye Contact

Do NOT induce vomiting.
Rinse mouth with water.

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.ie [fishersci.ie]

To cite this document: BenchChem. [N-Methyl-L-leucinol: A Technical Safety Guide for
Research and Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045120/docs#n-methyl-l-leucinol-a-technical-safety-
guide-for-research-and-development]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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